Cas no 862367-58-6 (Cyclopropanamine,2-methyl-1-(phenylmethyl)-)

Cyclopropanamine,2-methyl-1-(phenylmethyl)- structure
862367-58-6 structure
Product Name:Cyclopropanamine,2-methyl-1-(phenylmethyl)-
CAS No:862367-58-6
MF:C11H15N
MW:161.243502855301
CID:718425
Update Time:2024-01-31

Cyclopropanamine,2-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine,2-methyl-1-(phenylmethyl)-
    • 1-benzyl-2-methylcyclopropan-1-amine
    • Cyclopropanamine, 2-methyl-1-(phenylmethyl)-
    • Inchi: 1S/C11H15N/c1-9-7-11(9,12)8-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3
    • InChI Key: QREHLINLNAWODX-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC=CC=C2)(N)CC1C

Computed Properties

  • Exact Mass: 161.12
  • Monoisotopic Mass: 161.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
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